Cas no 2231675-46-8 (3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid)
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid
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- Inchi: 1S/C7H10F2O2/c8-3-7(4-9)1-5(2-7)6(10)11/h5H,1-4H2,(H,10,11)
- InChI Key: UAAPFVFKFMMFJT-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)CC(CF)(CF)C1
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6328-100MG |
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 95% | 100MG |
¥ 1,920.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6328-250MG |
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 95% | 250MG |
¥ 3,075.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6328-500MG |
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 95% | 500MG |
¥ 5,121.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6328-1G |
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 95% | 1g |
¥ 7,682.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6328-5G |
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 95% | 5g |
¥ 23,047.00 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572768-100mg |
3,3-Bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 98% | 100mg |
¥6138 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572768-250mg |
3,3-Bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 98% | 250mg |
¥9980 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572768-500mg |
3,3-Bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 98% | 500mg |
¥15360 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572768-1g |
3,3-Bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 98% | 1g |
¥15363 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00804931-1g |
3,3-Bis(fluoromethyl)cyclobutane-1-carboxylic acid |
2231675-46-8 | 97% | 1g |
¥10598.0 | 2023-03-17 |
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2231675-46-8): An Overview
3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2231675-46-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their diverse biological activities and synthetic utility.
The fluoromethyl substituents on the cyclobutane ring contribute to the compound's distinct chemical properties, including enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for various pharmaceutical applications, particularly in the development of new drugs with improved pharmacokinetic profiles.
Recent studies have explored the potential of 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid in the context of drug discovery and development. One notable area of research is its use as a building block in the synthesis of more complex molecules. The presence of the carboxylic acid functional group provides a versatile handle for further chemical modifications, enabling the creation of a wide range of derivatives with tailored biological activities.
In the realm of medicinal chemistry, 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid has been investigated for its potential as a scaffold for the design of novel therapeutic agents. For instance, researchers have synthesized derivatives of this compound that exhibit potent anti-inflammatory and anti-cancer properties. These derivatives have shown promising results in preclinical studies, demonstrating their ability to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation.
The structural rigidity and conformational constraints imposed by the cyclobutane ring are believed to play a crucial role in modulating the biological activity of these derivatives. The rigid structure can enhance binding affinity to target proteins, leading to improved efficacy and reduced off-target effects. This makes 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid an attractive starting point for rational drug design.
Beyond its pharmaceutical applications, 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid has also found use in materials science. The unique combination of fluorine atoms and the cyclobutane ring imparts favorable physical properties to materials derived from this compound. For example, polymers incorporating this structure have shown enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in various industries.
The synthesis of 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid typically involves multistep procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its broader adoption in both academic and industrial settings.
In conclusion, 3,3-bis(fluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2231675-46-8) is a versatile compound with significant potential in multiple areas of research and application. Its unique structural features and chemical properties make it an invaluable tool for chemists and biologists working on drug discovery, materials science, and other related fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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